Cas no 25664-48-6 (Benzofuran, 2-(4-methylphenyl)-)

Benzofuran, 2-(4-methylphenyl)- structure
25664-48-6 structure
Product Name:Benzofuran, 2-(4-methylphenyl)-
CAS No:25664-48-6
MF:C15H12O
MW:208.255184173584
CID:1427043
PubChem ID:638458
Update Time:2025-04-20

Benzofuran, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2-(4-methylphenyl)-
    • 2-(4-tolyl)benzofuran
    • 25664-48-6
    • AKOS025139956
    • InChI=1/C15H12O/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H
    • 2-(4-methylphenyl)-1-benzofuran
    • SCHEMBL3687533
    • 2-(p-tolyl)benzofuran
    • DDOIJGSPRXCDLW-UHFFFAOYSA-N
    • 2-p-Tolyl-benzo[b]furan
    • HS-5805
    • Inchi: 1S/C15H12O/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H3
    • InChI Key: DDOIJGSPRXCDLW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 208.08886
  • Monoisotopic Mass: 208.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14

Benzofuran, 2-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR340160-100mg
2-(p-Tolyl)benzofuran
25664-48-6
100mg
£975.00 2023-09-02
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